molecular formula C6H14O3 B8759337 (R)-3,3-dimethylbutane-1,2,4-triol

(R)-3,3-dimethylbutane-1,2,4-triol

Cat. No.: B8759337
M. Wt: 134.17 g/mol
InChI Key: SJTKQIPAACOOGS-YFKPBYRVSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(R)-3,3-Dimethylbutane-1,2,4-triol (CAS: 15833-80-4; EC: 239-936-1) is a chiral triol with the molecular formula C₆H₁₄O₃ and an average molecular mass of 134.17 g/mol . Its structure features a branched carbon chain with hydroxyl groups at positions 1, 2, and 4, and two methyl groups at position 2. The stereochemistry at the C-2 position (R-configuration) distinguishes it from its enantiomer and other stereoisomers. Key physical properties include a melting point of 72°C and a relative density of 1.113 ± 0.06 g/cm³ .

The compound is synthesized via stereospecific routes, such as the derivatization of protected sugar intermediates or catalytic enantioselective methods. For example, LookChem’s analysis highlights a synthesis pathway yielding the (2R)-isomer with a reference yield of 50% using toluene-4-sulfonic acid ester intermediates .

Properties

Molecular Formula

C6H14O3

Molecular Weight

134.17 g/mol

IUPAC Name

(2R)-3,3-dimethylbutane-1,2,4-triol

InChI

InChI=1S/C6H14O3/c1-6(2,4-8)5(9)3-7/h5,7-9H,3-4H2,1-2H3/t5-/m0/s1

InChI Key

SJTKQIPAACOOGS-YFKPBYRVSA-N

Isomeric SMILES

CC(C)(CO)[C@H](CO)O

Canonical SMILES

CC(C)(CO)C(CO)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Triols with Branched Alkyl Chains

(a) 1,2,4-Butanetriol (C₄H₁₀O₃)
  • Structure : Linear triol without methyl substituents.
  • Key Differences : Lacks branching, resulting in lower hydrophobicity and higher solubility in polar solvents.
(b) 3,3-Dimethylpentane-1,2,4-Triol (C₇H₁₆O₃)
  • Structure : Extended carbon chain (pentane backbone) with similar methyl branching.
  • Key Differences : Increased chain length enhances lipophilicity and reduces volatility compared to the butane-based triol. Used in lubricant additives and specialty polymers .
Table 1: Physical and Structural Comparison of Triols
Compound Molecular Formula Molecular Mass (g/mol) Melting Point (°C) Key Features
(R)-3,3-Dimethylbutane-1,2,4-triol C₆H₁₄O₃ 134.17 72 Chiral center, branched methyl groups
1,2,4-Butanetriol C₄H₁₀O₃ 106.12 -20 (liquid) Linear, high polarity
3,3-Dimethylpentane-1,2,4-triol C₇H₁₆O₃ 148.20 85–90 Extended chain, higher lipophilicity

Chiral Triols in Natural Products

Neritinaceramides A–E (Marine Ceramides)
  • Structure: Long-chain triols (e.g., C₁₈H₃₅NO₃) with amide-linked fatty acids and unsaturated bonds.
  • Key Differences : Complex biological activity (e.g., cytotoxic effects) due to amide and polyunsaturated moieties, unlike the simpler synthetic (R)-3,3-dimethylbutane triol .

Branched Alkanes (Non-Triol Comparators)

2,2-Dimethylbutane (C₆H₁₄) and 2,3-Dimethylbutane (C₆H₁₄)
  • Structure : Branched alkanes without hydroxyl groups.
  • Key Differences : Used as fuel additives (e.g., iso-paraffins in gasoline) due to high octane ratings. The absence of hydroxyl groups eliminates hydrogen-bonding capacity, reducing polarity .

Research Findings and Market Insights

  • Synthesis Challenges : The (R)-enantiomer requires enantioselective methods, whereas racemic mixtures are easier to produce but less valuable in chiral applications .
  • Market Data : The global consumption of 3,3-dimethylbutane-1,2,4-triol is analyzed by application sectors (e.g., pharmaceuticals, agrochemicals), with forecasts projecting growth in chiral synthon demand .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.